![molecular formula C17H20N2O3S B4961169 N~1~-(4-methylbenzyl)-N~2~-(methylsulfonyl)-N~2~-phenylglycinamide](/img/structure/B4961169.png)
N~1~-(4-methylbenzyl)-N~2~-(methylsulfonyl)-N~2~-phenylglycinamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N~1~-(4-methylbenzyl)-N~2~-(methylsulfonyl)-N~2~-phenylglycinamide, also known as MMB-FUBINACA, is a synthetic cannabinoid that has been gaining attention in the scientific research community. This compound has been found to have potential applications in the field of medicine, especially in the treatment of various diseases. In
Mechanism of Action
N~1~-(4-methylbenzyl)-N~2~-(methylsulfonyl)-N~2~-phenylglycinamide exerts its effects by binding to the cannabinoid receptors in the body, specifically the CB1 and CB2 receptors. This binding leads to the activation of these receptors, which in turn leads to the release of various neurotransmitters and hormones in the body. The exact mechanism of action of this compound is still not fully understood, but it is believed to involve the modulation of the endocannabinoid system in the body.
Biochemical and Physiological Effects:
This compound has been found to have various biochemical and physiological effects on the body. It has been shown to have analgesic, anti-inflammatory, and anti-tumor effects. It has also been found to have neuroprotective effects and to improve cognitive function. However, it is important to note that the effects of this compound can vary depending on the dosage and duration of exposure.
Advantages and Limitations for Lab Experiments
One advantage of using N~1~-(4-methylbenzyl)-N~2~-(methylsulfonyl)-N~2~-phenylglycinamide in lab experiments is that it is a potent and selective cannabinoid receptor agonist, which allows for specific investigation of the effects of synthetic cannabinoids on the body. However, one limitation is that the effects of this compound can be unpredictable and can vary depending on the experimental conditions. It is also important to note that the use of this compound in lab experiments should be done with caution and under strict safety protocols.
Future Directions
There are several future directions for the study of N~1~-(4-methylbenzyl)-N~2~-(methylsulfonyl)-N~2~-phenylglycinamide. One direction is to investigate its potential therapeutic effects in the treatment of various diseases such as cancer, epilepsy, and chronic pain. Another direction is to study its effects on the endocannabinoid system and to investigate its potential as a tool for the study of this system. Additionally, further research is needed to fully understand the mechanism of action of this compound and to identify any potential side effects or risks associated with its use.
Synthesis Methods
The synthesis of N~1~-(4-methylbenzyl)-N~2~-(methylsulfonyl)-N~2~-phenylglycinamide involves the reaction of 4-methylbenzyl chloride with N~2~-(methylsulfonyl)-N~2~-phenylglycinamide in the presence of a base such as potassium carbonate. The resulting product is then purified using column chromatography to obtain this compound. This method has been reported in several scientific papers and has been found to be an efficient and reliable way to synthesize this compound.
Scientific Research Applications
N~1~-(4-methylbenzyl)-N~2~-(methylsulfonyl)-N~2~-phenylglycinamide has been studied extensively in the field of medicine, particularly in the treatment of various diseases such as cancer, epilepsy, and chronic pain. It has been found to have potential therapeutic effects due to its ability to activate the cannabinoid receptors in the body. This compound has also been studied in the field of pharmacology, where it has been used to investigate the effects of synthetic cannabinoids on the body.
properties
IUPAC Name |
N-[(4-methylphenyl)methyl]-2-(N-methylsulfonylanilino)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H20N2O3S/c1-14-8-10-15(11-9-14)12-18-17(20)13-19(23(2,21)22)16-6-4-3-5-7-16/h3-11H,12-13H2,1-2H3,(H,18,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UGDVXCDWQOSXRG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)CNC(=O)CN(C2=CC=CC=C2)S(=O)(=O)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H20N2O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
332.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.